Cas no 2034208-01-8 (1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one)

• Product Name: 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one
• CAS No: 2034208-01-8
• MF: C₁₉H₂₃N₃O₃
• MW: 341.4042
• CID: 5346900
• Update Time: 2025-05-19

1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-4-phenylbutan-1-one
• 1-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-4-phenylbutan-1-one
• 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one

• Inchi： 1S/C19H23N3O3/c1-24-18-19(21-12-11-20-18)25-16-10-13-22(14-16)17(23)9-5-8-15-6-3-2-4-7-15/h2-4,6-7,11-12,16H,5,8-10,13-14H2,1H3
• InChI Key： PCPLFQIEPPQGPQ-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 415
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one

Professional Introduction to Compound with CAS No. 2034208-01-8 and Product Name: 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one

The compound with the CAS number 2034208-01-8 and the product name 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a pyrazinyl moiety and a pyrrolidinyl ring, makes it a versatile scaffold for developing novel therapeutic agents.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in drug design. The 3-methoxypyrazin-2-yl group in the molecular structure of this compound contributes to its unique pharmacological properties. Pyrazine derivatives are well-documented for their role in various biological processes, and modifications at the 3-position of the pyrazine ring can significantly alter the compound's interaction with biological targets. This flexibility makes it an attractive candidate for further exploration in the development of small-molecule drugs.

The pyrrolidin-1-yl moiety further enhances the compound's complexity and potential therapeutic utility. Pyrrolidine derivatives are known for their involvement in a wide range of biological activities, including neurotransmitter modulation and enzyme inhibition. The incorporation of this group into the molecular framework of the compound suggests that it may exhibit properties relevant to central nervous system (CNS) disorders, which is an area of intense research interest.

The 4-phenylbutan-1-one moiety adds another layer of functionality to the compound, contributing to its overall pharmacokinetic profile. Phenyl-substituted butanone derivatives have been explored for their potential in various therapeutic contexts, including as intermediates in the synthesis of more complex molecules. The presence of this group may influence the compound's solubility, metabolic stability, and overall bioavailability, making it a critical factor to consider in drug development.

Current research trends indicate that compounds with multiple heterocyclic rings are particularly promising in drug discovery due to their ability to engage multiple binding sites on biological targets. The combination of a pyrazinyl, pyrrolidinyl, and phenylbutanone scaffold in this compound positions it as a potential lead molecule for further optimization. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically explore analogs of this compound to enhance its potency and selectivity.

In addition to its structural complexity, this compound exhibits interesting chemical properties that make it suitable for further investigation. The methoxy group at the 3-position of the pyrazine ring introduces polarity to the molecule, which can influence its interactions with biological targets. Furthermore, the presence of both polar and non-polar regions in its structure suggests that it may be amenable to formulation as an oral or injectable drug.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

As research progresses, the potential applications of this compound are likely to expand beyond initial hypotheses. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully elucidate its therapeutic potential. Preclinical studies are expected to provide valuable insights into its mechanism of action, efficacy profiles, and safety profiles.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration and innovation. Compounds like 1-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-4-phenylbutan-1-one exemplify the importance of structurally diverse molecules in driving advancements in medicine. By continuing to explore and optimize such compounds, researchers can accelerate the discovery of new treatments for a variety of diseases.